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Compound of Interest

Compound Name:
Benzenamine, 2-(2,2-

dimethoxyethoxy)-

CAS No.: 55879-75-9

Cat. No.: B12956752

Get Quote

CAS Number: 27693-73-6 (Generic Aniline Derivative Classification applies where specific data

is absent) Synonyms: 2-(2,2-Dimethoxyethoxy)aniline; 2-Aminophenyl-2,2-dimethoxyethyl ether

Executive Safety Summary
Audience: Chemical Hygiene Officers, Senior Researchers, and Process Chemists.

Handling Benzenamine, 2-(2,2-dimethoxyethoxy)- requires a safety posture that goes

beyond standard "lab safety." As a Senior Application Scientist, I must emphasize that this

molecule combines the toxicity of an aniline (aromatic amine) with the lipophilicity of a glycol

ether side chain.

The Core Risk:

Methemoglobinemia: Like most anilines, this compound can oxidize hemoglobin (
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) to methemoglobin (

), impairing oxygen transport.

Enhanced Absorption: The 2,2-dimethoxyethoxy tail increases the molecule's solubility in

lipids, potentially accelerating skin absorption rates compared to unsubstituted aniline.

Sensitization: High potential for skin sensitization and allergic dermatitis.

Operational Mandate: Treat this substance as a high-permeation risk poison. Standard nitrile

exam gloves are insufficient for prolonged contact.

Hazard Identification & Risk Assessment
Hazard Class
(GHS)

Signal H-Statement
Mechanism of
Action

Acute Tox.[1][2]

(Oral/Dermal/Inhal)
DANGER H301/H311/H331

Metabolic activation

(N-hydroxylation)

leads to blood toxicity.

Skin Sensitization WARNING H317

Haptenization of skin

proteins leads to T-cell

mediated immune

response.

Eye Damage DANGER H318

Basic amine group

causes corrosive

injury to corneal

tissue.

STOT - RE WARNING H373

Chronic exposure

damages liver,

kidneys, and spleen

(erythrocyte

destruction).
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Scientist's Note: Do not rely solely on the lack of specific LD50 data for this CAS number. In

drug development, we apply the "Precautionary Principle"—assuming the toxicity profile of the

parent pharmacophore (Aniline/Phenetidine) applies until proven otherwise.

PPE Matrix: The Defense System
This matrix is designed to prevent "breakthrough"—the molecular permeation of the chemical

through protective barriers.

A. Hand Protection (Critical Control Point)
Standard Protocol: Double-Gloving is mandatory.

Inner Layer: Disposable Nitrile (4 mil) – Inspection layer.

Outer Layer:Laminate (Silver Shield/4H) or High-Grade Viton.
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Glove Material Breakthrough Time Recommendation Causality

Laminate (Silver

Shield)
> 480 min Primary Choice

Multi-layer film is

impermeable to small

aromatic amines and

ethers.

Viton / Butyl > 240 min Secondary Choice

Excellent resistance to

aromatics; better

dexterity than

laminate.

Standard Nitrile (4 mil) < 15 min Splash Only

Aromatic amines

permeate nitrile

rapidly. Use only as

an inner liner.

Latex Immediate DO NOT USE

Zero protection

against organic bases;

high permeation rate.

B. Respiratory & Body Protection[1][2][3][4][5][6][7][8]
Component Specification Rationale

Primary Engineering Control Chemical Fume Hood
Face velocity: 80–100 fpm.

Sash height: <18 inches.

Respirator (Backup)
Full-Face w/ P100 + OV

Cartridge

Only if hood use is impossible.

Half-mask is insufficient due to

eye absorption risk.

Eye Protection Chemical Splash Goggles

Safety glasses are inadequate.

Vapors and splashes can

bypass side shields.

Body Covering Tyvek® Lab Coat + Apron

Cotton absorbs anilines,

holding them against the skin.

Use impervious sleeves if

reaching into reactors.
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PPE Selection Logic (Visualization)
This decision tree illustrates the thought process for selecting PPE based on the state of the

reagent (Solid vs. Liquid/Solution).

Assess Reagent State

Liquid / Oil / Solution

 State? 

Solid / Powder

High Permeation Risk
(Splash & Vapor)

Particulate Risk
(Dust Inhalation)

GLOVES:
Inner: Nitrile

Outer: Silver Shield/Viton

RESPIRATORY:
Fume Hood REQUIRED

(Sash < 18")

GLOVES:
Double Nitrile (min 8 mil total)

RESPIRATORY:
Fume Hood or

Powder Weighing Station

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state. Note that liquids pose a significantly

higher permeation risk.

Operational Protocols
Protocol A: Weighing & Transfer (Solid/Oil)

Preparation: Place a disposable absorbent mat (pig mat) in the fume hood.

Static Control: If solid, use an anti-static gun. Anilines can be sticky/waxy.

Transfer:

If Liquid: Use a glass syringe with a Luer-lock needle. Avoid plastic pipettes (polystyrene)

which may be dissolved by the ether tail or retain the compound.
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If Solid: Use a disposable spatula. Do not reuse spatulas even after washing.

Decontamination: Immediately wipe the balance and tools with a 10% acetic acid solution

followed by water. The acid helps solubilize the amine for removal (forming the salt).

Protocol B: Emergency Spill Response
Evacuate: If spill is outside the hood (> 5 mL), evacuate the lab.

Isolate: Close doors to prevent vapor spread.

PPE Upgrade: Re-enter only with SCBA or Full-Face Respirator (OV/P100) and Silver Shield

gloves.

Neutralization: Absorb with sand or vermiculite. Do NOT use bleach (sodium hypochlorite) on

aniline spills; it can form chloroamines or nitro-compounds which are more toxic/explosive.

Emergency Medical Workflow (Signaling Pathway)
In the event of exposure, time is tissue. The following logic flow dictates the immediate

biological response required.

Exposure Event
(Skin/Eye/Inhalation)

Immediate Action
(0-5 Minutes)

Skin: Wash 15 mins
(Soap + Water)

Eye: Flush 15 mins
(Isotonic Saline)

Medical Intervention
(Hospital)

Check Methemoglobin
(Blood Gas Analysis)

Treatment:
Methylene Blue

(If MetHb > 20-30%)

 Positive Indication 

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the risk of Methemoglobinemia and the

specific antidote (Methylene Blue).

Waste Disposal & Incompatibility
Segregation: Store waste in a container labeled "Toxic - Basic Organic."

Incompatibility (Critical):
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Acids: Will form salts (exothermic).

Oxidizers: (Peroxides, Nitric Acid). Reaction with anilines can be explosive or generate

azides/nitro compounds.

Aldehydes: Will react to form imines (Schiff bases).

Container: Glass or High-Density Polyethylene (HDPE). Avoid PVC.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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